Cas no 1171923-84-4 (2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester)

• Product Name: 2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester
• CAS No: 1171923-84-4
• MF: C₁₈H₁₉ClO₃
• MW: 318.794664621353
• MDL: MFCD12546701
• CID: 4683227
• Update Time: 2025-08-05

2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester

• MDL： MFCD12546701
• Inchi： 1S/C18H19ClO3/c1-21-16-12-6-10-14(17(16)18(20)22-2)9-5-8-13-7-3-4-11-15(13)19/h3-4,6-7,10-12H,5,8-9H2,1-2H3
• InChI Key： WRVFHWYNCMGSLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCCC1C=CC=C(C=1C(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 347
• Topological Polar Surface Area: 35.5

Additional information on 2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester

2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 1171923-84-4, known as 2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a benzoic acid methyl ester moiety and a 3-(2-chlorophenyl)propyl group. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of benzoic acid derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The methoxy group at the 6-position of the benzoic acid ring is known to enhance the molecule's solubility and bioavailability, which are critical factors in drug design. Additionally, the chlorophenyl group introduces electronic effects that can modulate the compound's reactivity and selectivity in biological systems.

One of the most promising applications of this compound lies in its potential as a precursor for more complex molecules. For instance, researchers have explored its use in synthesizing advanced materials with tailored properties. By modifying the substituents on the benzene ring or altering the length of the propyl chain, scientists can create derivatives with enhanced thermal stability or improved electronic characteristics. These derivatives are being investigated for their potential use in organic electronics and optoelectronic devices.

Another area of active research involves understanding the bioavailability and metabolism of this compound. Studies have shown that the methoxy group plays a crucial role in determining how the molecule interacts with biological systems. This has led to investigations into its potential as a prodrug or a delivery vehicle for therapeutic agents. Preliminary results suggest that this compound could serve as a versatile platform for developing targeted drug delivery systems.

The synthesis of 2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, making large-scale production more feasible. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

In conclusion, CAS No. 1171923-84-4, or 2-[3-(2-Chloro-phenyl)-propyl]-6-methoxy-benzoic acid methyl ester, represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future innovations within the chemical sciences.